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Compound of Interest

Compound Name: Alloxanic acid

Cat. No.: B1218109 Get Quote

This document provides a detailed overview of the key physicochemical properties of alloxanic
acid, specifically its molecular weight and acid dissociation constant (pKa). It is intended for

researchers and professionals in the fields of chemistry and drug development, offering concise

data, methodologies for its determination, and visual representations of relevant processes.

Physicochemical Data
The essential quantitative properties of alloxanic acid are summarized below.

Parameter Value Source

Molecular Formula C₄H₄N₂O₅ PubChem[1]

Molecular Weight 160.09 g/mol PubChem[1]

Acid Dissociation Constant

(Kₐ)
2.24 x 10⁻⁷ Bartleby[2][3]

pKa 6.64 ChemicalBook[4]

Calculated pKa (from Kₐ) 6.65

Methodologies and Protocols
1. Determination of Molecular Weight
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The molecular weight of a compound is a fundamental property derived from its molecular

formula. The value presented is the computed molecular weight.

Protocol: Calculation from Molecular Formula

Identify the Molecular Formula: The established molecular formula for alloxanic acid is

C₄H₄N₂O₅.[1]

Determine Atomic Weights: Obtain the standard atomic weights of the constituent elements

from the periodic table (C ≈ 12.011 u, H ≈ 1.008 u, N ≈ 14.007 u, O ≈ 15.999 u).

Calculate Total Mass: Sum the atomic weights of all atoms in the formula:

Mass = (4 × C) + (4 × H) + (2 × N) + (5 × O)

Mass = (4 × 12.011) + (4 × 1.008) + (2 × 14.007) + (5 × 15.999)

Mass ≈ 160.09 g/mol

2. Determination of pKa

The pKa is a measure of acid strength. The pKa of alloxanic acid has been experimentally

determined to be approximately 6.64–6.65.[2][3][4] A common and accurate method for

determining the pKa of a weak acid is through potentiometric titration.

Protocol: Potentiometric Titration (General Methodology)

Preparation: A standard solution of alloxanic acid with a known concentration is prepared in

a suitable solvent, typically deionized water. A standardized solution of a strong base (e.g.,

NaOH) is prepared as the titrant.

Titration Setup: The alloxanic acid solution is placed in a beaker with a magnetic stirrer. A

calibrated pH electrode is submerged in the solution to monitor the pH continuously. The

titrant (NaOH solution) is added in small, precise increments using a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant. The

process is continued until the pH shows a sharp inflection, indicating the equivalence point

has been passed.
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Data Analysis: A titration curve is generated by plotting the recorded pH values against the

volume of titrant added.

pKa Determination: The pKa is determined from the titration curve. It is the pH at the half-

equivalence point, which is the point where exactly half of the acid has been neutralized by

the base. At this specific point, the concentration of the acid [HA] is equal to the

concentration of its conjugate base [A⁻], and according to the Henderson-Hasselbalch

equation (pH = pKa + log([A⁻]/[HA])), the pH is equal to the pKa.

Visualizations
Acid-Base Equilibrium of Alloxanic Acid

The following diagram illustrates the dissociation of alloxanic acid (HA) into its conjugate base

(A⁻) and a proton (H⁺) in an aqueous solution.

Alloxanic Acid (HA) Alloxanate (A⁻) + H⁺Dissociation (Ka)

Association

Click to download full resolution via product page

Dissociation equilibrium of alloxanic acid.

Workflow for pKa Determination via Potentiometric Titration

This diagram outlines the key steps in the experimental determination of a compound's pKa

value using potentiometric titration.
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Workflow for experimental pKa determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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